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Compound of Interest

Compound Name: 5-Decyne

Cat. No.: B157701 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the proper use of 5-Decyne, a flammable alkyne, ensuring both personal safety

and the integrity of your research.

Chemical Profile and Hazards: 5-Decyne (C10H18) is a flammable liquid and vapor that can

cause severe skin burns and eye damage.[1] A significant, though less common, hazard is that

it may be fatal if swallowed and enters the airways.[1][2] It is also classified as a peroxide-

forming chemical, which means it can form explosive peroxides upon concentration, such as

during distillation or evaporation.[1]

Personal Protective Equipment (PPE)
When handling 5-Decyne, a comprehensive array of personal protective equipment is non-

negotiable. The following table summarizes the required PPE for various laboratory operations

involving this chemical.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

General

Handling &

Transfer

Chemical splash

goggles meeting

ANSI Z.87.1

standard

Disposable nitrile

gloves. Consult

manufacturer's

guide for

chemical

resistance.

Flame-resistant

lab coat (e.g.,

Nomex®), fully

buttoned. Long

pants and

closed-toe shoes

are mandatory.

[3]

Not generally

required if

handled in a

well-ventilated

area or chemical

fume hood.

Risk of Splash or

Exothermic

Reaction

Face shield worn

over chemical

splash goggles.

[3]

Double gloving

with an outer

neoprene or

nitrile glove over

a base glove.

Flame-resistant

lab coat.

Use in a certified

chemical fume

hood is required.

Large Quantities

or Poor

Ventilation

Face shield worn

over chemical

splash goggles.

Chemical-

resistant gloves

(consult

manufacturer's

data).

Chemical-

resistant apron

over a flame-

resistant lab

coat.

A multi-purpose

combination

respirator

cartridge may be

necessary.

Annual medical

evaluations and

fit testing are

required for

respirator use.[3]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing risks associated with 5-
Decyne.

1. Preparation and Precautionary Measures:

Ensure a certified chemical fume hood is operational and available.
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Remove all potential ignition sources from the work area, including sparks, open flames, and

hot surfaces.[4][5]

Use only non-sparking tools and explosion-proof equipment.[4][5]

Ground and bond all containers and receiving equipment to prevent static discharge.[4][5]

Have an appropriate fire extinguisher (CO2, dry chemical, or foam) readily accessible.[4]

Locate the nearest safety shower and eyewash station.

2. Handling and Transfer:

Wear the appropriate PPE as outlined in the table above.

Keep the container tightly closed when not in use.[4][5]

Perform all transfers and manipulations of 5-Decyne within a chemical fume hood.

Avoid inhalation of vapors and contact with skin and eyes.

3. In Case of a Spill:

Evacuate the immediate area.

Remove all ignition sources.

Ventilate the area.

Absorb the spill with an inert, non-combustible absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled, and closed container for disposal.

Disposal Plan
Proper disposal of 5-Decyne and its contaminated materials is critical to prevent environmental

contamination and ensure safety.
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Waste Collection: Collect all 5-Decyne waste, including unused product and contaminated

materials, in a designated, properly labeled, and sealed container.

Licensed Disposal: Dispose of the contents and the container through an approved waste

disposal plant.[2][4][5] Do not dispose of it down the drain.

Empty Containers: Even empty containers may retain flammable vapors and should be

handled with care and disposed of according to regulations.

Quantitative Data Summary
The following table provides key quantitative data for 5-Decyne for quick reference.

Property Value

Molecular Formula C10H18[5][6]

Molecular Weight 138.25 g/mol [1][6]

Density 0.766 g/mL at 25 °C[6]

Boiling Point 177 °C[6]

Flash Point 58 °C (136.4 °F) - closed cup

Experimental Workflow for Safe Handling
To visualize the procedural flow for safely handling 5-Decyne, the following diagram outlines

the critical steps from preparation to disposal.
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Preparation
- Verify fume hood

- Remove ignition sources
- Assemble PPE

Handling & Transfer
- Work in fume hood
- Ground equipment

- Keep container closed

Experimental Use
- Monitor reaction

- Avoid heating without control

Spill Response
- Evacuate & Ventilate

- Absorb with inert material
- Collect for disposal

Disposal
- Collect in labeled container
- Use licensed waste handler

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Decyne.

By adhering to these guidelines, researchers can confidently and safely handle 5-Decyne,

fostering a secure and productive laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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